Cas no 137075-28-6 (Carbonic acid, 4-hydroxybutyl phenyl ester)

• Product Name: Carbonic acid, 4-hydroxybutyl phenyl ester
• CAS No: 137075-28-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1249970
• PubChem ID: 21685898
• Update Time: 2025-04-20

Carbonic acid, 4-hydroxybutyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 4-hydroxybutyl phenyl ester
• 4-hydroxybutyl phenyl carbonate
• SCHEMBL9857105
• 137075-28-6
• phenyl 4-hydroxybutyl carbonate
• DTXSID60616964

• Inchi： 1S/C11H14O4/c12-8-4-5-9-14-11(13)15-10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
• InChI Key： KVZSCIGTOPVIGR-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC=CC=1)CCCCO

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76